Cas no 56517-83-0 (2-Butyn-1-one, 4-cyclohexyl-1-phenyl-)

• Product name: 2-Butyn-1-one, 4-cyclohexyl-1-phenyl-
• CAS No: 56517-83-0
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 4039947
• PubChem ID: 13678095

2-Butyn-1-one, 4-cyclohexyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-one, 4-cyclohexyl-1-phenyl-
• SCHEMBL25749245
• 4-Cyclohexyl-1-phenylbut-2-yn-1-one
• HS-7941
• 56517-83-0

• Inchi： InChI=1S/C16H18O/c17-16(15-11-5-2-6-12-15)13-7-10-14-8-3-1-4-9-14/h2,5-6,11-12,14H,1,3-4,8-10H2
• InChI Key： YUNIAEHWLFZEFY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 226.135765193Da
• Monoisotopic Mass: 226.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų